Cas no 1903763-82-5 (Sisunatovir)

• Product Name: Sisunatovir
• CAS No: 1903763-82-5
• MF: C₂₃H₂₂F₄N₄O
• MW: 446.440598964691
• CID: 4767195
• PubChem ID: 132016492
• Update Time: 2025-07-14

Sisunatovir Chemical and Physical Properties

Names and Identifiers

• RV521 free base
• KE63TTO7WK
• RV521
• 1'-((5-(aminomethyl)-1-(4,4,4-trifluorobutyl)-1H-benzo[d]imidazol-2-yl)methyl)-6'-fluorospiro[cyclopropane-1,3'-indolin]-2'-one
• Sisunatovir
• RV 521
• NCC1=CC2=C(N(C(=N2)CN2C(C3(C4=CC=C(C=C24)F)CC3)=O)CCCC(F)(F)F)C=C1
• 1'-{[5-(aminomethyl)-1-(4,4,4-trifluorobutyl)-1H-benzimidazol-2-yl]methyl}-6'-fluorospiro[cyclopropane-1,3'-indol]-2'(1'H)-one
• Spiro(cyclopropane-1,3'-(3
• Sisunatovir [USAN]
• Spiro(cyclopropane-1,3'-(3H)indol)-2'(1'H)-one, 1'-((5-(aminomethyl)-1-(4,4,4-trifluorobutyl)-1H-benzimidazol-2-yl)methyl)-6'-fluoro-
• 1'-((5-(aminomethyl)-1-(4,4,4-trifluorobutyl)-1H-1,3-benzodiazol-2-yl)methyl)-6'-fluoro-1',2'-dihydrospiro(cyclopropane-1,3'-indole)-2'-one
• Sisunatovir (Synonyms: RV521)?
• 1'-{[5-(aminomethyl)-1-(4,4,4-trifluorobutyl)-1H-1,3-benzodiazol-2-yl]methyl}-6'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one
• MS-28057
• RV-521
• EX-A4653
• HY-123475
• 1'-((5-(aminomethyl)-1-(4,4,4-trifluorobutyl)-1H-1,3-benzodiazol-2-yl)methyl)-6'-fluoro-1',2'-dihydrospiro(cyclopropane-1,3'-indol)-2'-one
• WVA
• 1903763-82-5
• 1'-((5-(AMINOMETHYL)-1-(4,4,4-TRIFLUOROBUTYL)-1H-BENZIMIDAZOL-2-YL)METHYL)-6'-FLUOROSPIRO(CYCLOPROPANE-1,3'-(3H)INDOL)-2'(1'H)-ONE
• CHEMBL4297497
• RV521.HCl
• BDBM50572450
• CS-0082715
• WHO 11253
• SISUNATOVIR [INN]
• SISUNATOVIR [WHO-DD]
• JOPCJJSYRPUEDS-UHFFFAOYSA-N
• PF-07923568
• SCHEMBL19470916
• D12200
• AKOS040746312
• G16263
• UNII-KE63TTO7WK
• 1'-[[5-(aminomethyl)-1-(4,4,4-trifluorobutyl)benzimidazol-2-yl]methyl]-6'-fluorospiro[cyclopropane-1,3'-indole]-2'-one
• Sisunatovir (USAN/INN)

• Inchi： 1S/C23H22F4N4O/c24-15-3-4-16-19(11-15)31(21(32)22(16)7-8-22)13-20-29-17-10-14(12-28)2-5-18(17)30(20)9-1-6-23(25,26)27/h2-5,10-11H,1,6-9,12-13,28H2
• InChI Key： JOPCJJSYRPUEDS-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(CC1=NC3C=C(CN)C=CC=3N1CCCC(F)(F)F)C(C12CC1)=O

Computed Properties

• Exact Mass: 446.17297399g/mol
• Monoisotopic Mass: 446.17297399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Sisunatovir

Sisunatovir (CAS No. 1903763-82-5): A Promising Antiviral Compound for Respiratory Infections

Sisunatovir, a novel antiviral compound with the CAS number 1903763-82-5, has emerged as a significant player in the field of respiratory infection treatment. This compound is specifically designed to target and inhibit the replication of respiratory syncytial virus (RSV), a common and potentially severe viral pathogen that affects millions of people, particularly infants and older adults, each year. The development of Sisunatovir represents a significant advancement in antiviral therapy, offering a new hope for those at high risk of RSV-related complications.

The molecular structure of Sisunatovir is characterized by its unique chemical properties that enable it to effectively bind to and inhibit the function of the RSV fusion (F) protein. This protein is crucial for the virus's ability to enter host cells and replicate, making it an ideal target for antiviral intervention. Recent studies have shown that Sisunatovir exhibits potent antiviral activity against RSV in both in vitro and in vivo models, demonstrating its potential as a therapeutic agent.

In preclinical studies, Sisunatovir has been evaluated for its safety and efficacy. These studies have consistently shown that the compound is well-tolerated and exhibits minimal toxicity, even at high doses. Additionally, Sisunatovir has demonstrated broad-spectrum activity against multiple strains of RSV, including those that are resistant to existing antiviral treatments. This broad-spectrum activity is particularly important given the high mutation rate of RSV and the potential for drug resistance.

The clinical development of Sisunatovir has progressed rapidly, with several Phase I and Phase II trials already completed. These trials have provided valuable insights into the pharmacokinetics and pharmacodynamics of the compound, as well as its safety profile in human subjects. Early clinical data suggest that Sisunatovir is effective in reducing viral load and alleviating symptoms in patients with RSV infections. Furthermore, the compound has shown promise in preventing severe complications associated with RSV, such as bronchiolitis and pneumonia.

In addition to its direct antiviral effects, Sisunatovir has been found to modulate the host immune response to RSV infection. By inhibiting the F protein, Sisunatovir reduces the inflammatory response triggered by the virus, which can lead to tissue damage and exacerbate symptoms. This dual mechanism of action—direct antiviral inhibition and immune modulation—makes Sisunatovir a particularly attractive candidate for treating RSV infections.

The development of Sisunatovir has also been driven by advances in computational chemistry and structural biology. High-throughput screening techniques and molecular modeling have been instrumental in identifying lead compounds with optimal binding affinities to the RSV F protein. These techniques have allowed researchers to refine the chemical structure of Sisunatovir, enhancing its potency and selectivity while minimizing off-target effects.

The potential applications of Sisunatovir extend beyond RSV infections. Given its mechanism of action, there is interest in exploring its efficacy against other respiratory viruses that utilize similar fusion proteins for cell entry. For example, preliminary studies have shown that Sisunatovir may have activity against influenza viruses, suggesting its potential as a broad-spectrum antiviral agent.

In conclusion, Sisunatovir (CAS No. 1903763-82-5) represents a significant breakthrough in the treatment of respiratory infections caused by RSV. Its unique mechanism of action, coupled with its favorable safety profile and broad-spectrum activity, positions it as a promising therapeutic option for high-risk populations. Ongoing clinical trials will continue to evaluate its efficacy and safety, paving the way for potential approval and widespread use in clinical practice.